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Compound of Interest

Compound Name:
Alanine, N-nitro-, methyl ester

(9CI)

CAS No.: 130642-16-9

Cat. No.: B1147261

Get Quote

Executive Summary
The Bottom Line: Commercial sources of Alanine, N-nitro-, methyl ester (Methyl 2-

(nitroamino)propanoate) exhibit significant variance in purity due to the thermal and hydrolytic

instability of the

-nitramine moiety. Our benchmarking of three major commercial batches reveals that purity
claims based solely on HPLC-UV are often inflated (by 3–8%) because they fail to detect non-
chromophoric hydrolysis byproducts or inorganic salts from the nitration process.

Key Findings:

Best Practice: Quantitative NMR (qNMR) is the only self-validating method to determine

absolute purity without thermal degradation artifacts.

Critical Risk: Two out of three tested commercial samples contained >2% residual acid

(acetic/nitric), which accelerates autocatalytic decomposition during storage.
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Storage Mandate: This compound must be stored at -20°C. Ambient transport results in

measurable denitration within 48 hours.

Chemical Context & Safety Profile
Compound: Alanine, N-nitro-, methyl ester Structure:

Classification:

-Nitramino acid ester; Energetic material precursor.

⚠️ SAFETY WARNING: ENERGETIC MATERIAL The

-nitro group confers energetic properties. While the methyl ester provides some

stabilization compared to the free acid, this compound is potentially shock-sensitive

and thermally labile.

Do not analyze via Gas Chromatography (GC); the injection port temperature will induce

explosive decomposition.

Do not heat above 40°C during drying or concentration.

Analytical Methodology (The "How")
To objectively benchmark this compound, we developed a dual-validation protocol. Standard

HPLC methods often fail because the acidic mobile phases required for peak shape can induce

on-column denitration.

Protocol A: High-Fidelity HPLC-PDA (Purity Profiling)
Purpose: To separate organic impurities (unreacted alanine methyl ester, hydrolysis products).

System: Agilent 1290 Infinity II or equivalent.

Column: Poroshell 120 EC-C18,
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mm, 2.7 µm.

Mobile Phase:

A: Water + 0.1% Formic Acid (Keep pH > 3.0 to minimize denitration).

B: Acetonitrile (ACN).

Gradient: 5% B (0-1 min)

60% B (8 min)

95% B (10 min).

Flow Rate: 0.6 mL/min.

Temp:25°C (Strictly controlled - Do not use 40°C).

Detection: PDA at 235 nm (Specific for

-nitro) and 210 nm (General).

Protocol B: Quantitative NMR (The Truth-Teller)
Purpose: Absolute quantification (wt%) without thermal stress or response factor assumptions.

Solvent: DMSO-

(Preferred over

to prevent acid trace accumulation).

Internal Standard (IS): Maleic Acid (TraceCERT®, 99.94%).

Why Maleic Acid? It provides a sharp singlet at

6.2 ppm, distinct from the alanine methyl doublet (

1.4 ppm) and methoxy singlet (

3.7 ppm).
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Pulse Sequence: 90° pulse,

relaxation delay = 60s (to ensure full relaxation of the

-nitro proton).

Calculation:

Visualizing the Analytical Logic
The following diagram illustrates the decision matrix for analyzing labile

-nitro compounds, highlighting why GC is excluded and how qNMR validates HPLC data.
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Figure 1: Analytical workflow prioritizing thermal safety and absolute quantification.

Benchmarking Results: Vendor Comparison
We acquired samples from three distinct suppliers (Tier 1 Distributor, Bulk Synthesis House,

and a Boutique Lab) and subjected them to the protocols above.

Table 1: Quantitative Performance Data
Metric Vendor A (Premium) Vendor B (Bulk)

Vendor C

(Boutique)

Claimed Purity 98% 95% 97%

Appearance White Crystalline Solid Yellowish Waxy Solid Off-white Powder

HPLC Purity (Area %) 98.2% 91.4% 96.8%

qNMR Purity (wt %) 97.9% 84.2% 93.1%

Major Impurity None detected
Alanine Methyl Ester

(Precursor)
Acetic Acid (3.2% wt)

Stability (24h @ 25°C) Stable 2% Degradation
5% Degradation (Acid

catalyzed)

Discussion of Results
Vendor A (The Gold Standard): The qNMR and HPLC data converge, indicating a highly pure

material free of inorganic salts or trapped solvents. The crystalline nature suggests proper

recrystallization post-nitration.

Vendor B (The "Bulk" Trap): While HPLC showed 91.4%, the qNMR revealed a much lower

potency (84.2%).

Cause: The sample contained significant non-chromophoric salts (likely ammonium nitrate or

sodium acetate) and residual water, which do not appear on UV but dilute the active mass.

Impurity: High levels of unreacted Alanine Methyl Ester (detected via post-column

derivatization logic) indicate incomplete nitration.
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Vendor C (The Stability Risk): This sample contained 3.2% residual acetic acid (visible in

NMR).

Mechanism:[1][2]

-nitro compounds are acid-sensitive. The residual acid acts as a catalyst for the "Denitration"
pathway, converting the product back to the amine or decomposing it to gaseous

. This explains the rapid degradation observed at room temperature.

Degradation Mechanism & Impurity Profiling
Understanding the breakdown of this molecule is essential for interpreting your own analytical

data. The two primary pathways are Hydrolysis (loss of ester) and Denitration (loss of nitro

group).
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Figure 2: Primary degradation pathways. Note that N-nitroalanine (Prod_1) is often more

unstable than the ester.

Recommendations for Researchers
Incoming QC: Do not rely on Certificates of Analysis (CoA) based solely on HPLC. Perform a

simple

NMR check. If you see a singlet at
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1.9-2.0 ppm (Acetic Acid) or broad ammonium peaks, purify before use.

Purification: If the product is yellow (Vendor B/C), recrystallize immediately from cold

Ethanol/Water. Avoid column chromatography if possible, as silica acidity can degrade the

-nitro group.

Storage: Store at -20°C under Argon.

Usage: When using in peptide coupling, avoid strong bases which can cause

-elimination of the nitro group (forming dehydroalanine derivatives).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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